2-(4-methoxyphenoxy)-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)acetamide

• IUPAC Name: 2-(4-methoxyphenoxy)-N-(2-oxo-1-propyl-3,4-dihydroquinolin-6-yl)acetamide
• InChI: InChI=1S/C21H24N2O4/c1-3-12-23-19-10-5-16(13-15(19)4-11-21(23)25)22-20(24)14-27-18-8-6-17(26-2)7-9-18/h5-10,13H,3-4,11-12,14H2,1-2H3,(H,22,24)
• InChI Key: JQCSLDCXROBQIZ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)COC3=CC=C(C=C3)OC
• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "2-(4-methoxyphenoxy)-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)acetamide" often involves multi-step chemical reactions, utilizing key intermediates and catalytic processes. For example, the synthesis of N-(3-cyano-7-ethoxy-1,4-dihydro-4-oxoquinolin-6-yl)acetamide, a structurally similar compound, was described through a process involving ethylation, acylation, and cyclization steps to yield the target molecule with significant purity and yield (Jiang et al., 2011). These methods highlight the complexity and precision required in synthesizing quinoline derivatives.

Molecular Structure Analysis

The molecular structure of quinoline derivatives, including our compound of interest, is characterized by spectroscopic techniques such as IR, NMR, and Mass spectrometry. For instance, the molecular structure of a related compound, N-{2-[3-(3-formyl-2-oxoquinolin-1(2H)-yl)prop-1-ynyl]phenyl}acetamide, was fully characterized, demonstrating the intricate structural features of these molecules (Durgadas et al., 2013).

Chemical Reactions and Properties

Quinoline derivatives engage in various chemical reactions, reflecting their chemical properties. The reactions include cyclization, alkylation, and condensation, leading to diverse products with potential biological activities. For instance, reactions of cyanoquinolinethiones with α-halocarbonyl compounds and subsequent intramolecular cyclization have been reported, producing tetrahydrothieno[2,3-b]quinolines (Al-Taifi et al., 2016).

Scientific Research Applications

Structural Aspects and Reactivity

Research on structurally similar compounds, such as N-cyclohexyl-2-(quinolin-8-yloxy) acetamide, reveals insights into their structural aspects and reactivity. These compounds can form gels or crystalline solids upon treatment with different mineral acids, indicating their potential in material science for forming diverse structures with specific properties. The formation of host–guest complexes with enhanced fluorescence emission suggests applications in fluorescence studies and sensor development (Karmakar, Sarma, & Baruah, 2007).

Synthesis of Tetrahydroquinolines

The compound has relevance in the synthesis of tetrahydroquinolines, which are significant in medicinal chemistry. Research demonstrates the preparation of similar compounds and their reactions to yield tetrahydroquinolines, highlighting the compound's role in synthesizing pharmacologically active molecules (Al-Taifi, Abdel-Raheem, & Bakhite, 2016).

Fluorescence and Labeling Applications

Studies on related compounds, such as 6-methoxy-4-quinolone, show strong fluorescence in a wide pH range, indicating potential use in biomedical analysis as fluorescent labeling reagents. This suggests the compound could be useful in developing novel fluorescent probes for biological and chemical assays (Hirano et al., 2004).

Antitumor Activity and Pharmacological Evaluation

Research on similar quinoline derivatives has shown potential antitumor activities, indicating the compound's relevance in the development of new anticancer agents. The synthesis and evaluation of methoxy-indolo[2,1‐a]isoquinolines, for example, have shown cytostatic activity in vitro, suggesting the compound could contribute to the synthesis of new anticancer molecules (Ambros, Angerer, & Wiegrebe, 1988).